8-[2-(2-iodophenoxy)ethoxy]-2-methylquinoline

• IUPAC Name: 8-[2-(2-iodophenoxy)ethoxy]-2-methylquinoline
• InChI: InChI=1S/C18H16INO2/c1-13-9-10-14-5-4-8-17(18(14)20-13)22-12-11-21-16-7-3-2-6-15(16)19/h2-10H,11-12H2,1H3
• InChI Key: FKSDNKXECOWPNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2OCCOC3=CC=CC=C3I)C=C1
• Molecular Formula: C18H16INO2
• Molecular Weight: 405.2 g/mol

Description

8-[2-(2-iodophenoxy)ethoxy]-2-methylquinoline, also known as IQ-1, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Mechanism of Action

8-[2-(2-iodophenoxy)ethoxy]-2-methylquinoline works by selectively inhibiting the activity of the T-cell factor/lymphoid enhancer factor (TCF/LEF) transcription factors, which are downstream effectors of the Wnt/β-catenin signaling pathway. This inhibition prevents the transcription of genes that are involved in cell proliferation and survival, ultimately leading to the inhibition of cancer cell growth and the promotion of neural differentiation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. It has also been shown to enhance the differentiation of human embryonic stem cells into neural progenitor cells, which can then be further differentiated into various types of mature neurons. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 8-[2-(2-iodophenoxy)ethoxy]-2-methylquinoline is its selectivity for the Wnt/β-catenin signaling pathway, which allows for targeted inhibition of cancer cell growth and promotion of neural differentiation. However, this compound is not without its limitations. It has been shown to have low solubility in water, which can make it difficult to work with in lab experiments. Additionally, its potential toxicity and off-target effects require careful consideration when designing experiments.

Future Directions

There are several future directions for 8-[2-(2-iodophenoxy)ethoxy]-2-methylquinoline research. One area of interest is its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy, to enhance their efficacy. Additionally, further research is needed to explore the potential use of this compound in the treatment of other diseases, such as neurodegenerative disorders and inflammatory diseases. Finally, the development of more soluble and bioavailable forms of this compound could improve its usefulness in lab experiments and clinical applications.

Scientific Research Applications

8-[2-(2-iodophenoxy)ethoxy]-2-methylquinoline has been shown to have potential applications in various fields of scientific research. One of its primary uses is as a selective inhibitor of the Wnt/β-catenin signaling pathway, which plays a critical role in embryonic development, tissue regeneration, and cancer progression. This compound has also been shown to enhance the differentiation of human embryonic stem cells into neural progenitor cells, making it a promising candidate for use in regenerative medicine.